Cas no 62232-01-3 (Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester)

Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester structure
62232-01-3 structure
Product name:Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester
CAS No:62232-01-3
MF:C18H16O4
MW:296.317245483398
CID:453344
PubChem ID:71388527

Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester
    • (4-methoxyphenyl)methyl 2-(3-hydroxyprop-1-ynyl)benzoate
    • DTXSID10810591
    • 62232-01-3
    • (4-Methoxyphenyl)methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
    • Inchi: InChI=1S/C18H16O4/c1-21-16-10-8-14(9-11-16)13-22-18(20)17-7-3-2-5-15(17)6-4-12-19/h2-3,5,7-11,19H,12-13H2,1H3
    • InChI Key: OCVFCAIXUSFMMA-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)COC(=O)C2=CC=CC=C2C#CCO

Computed Properties

  • Exact Mass: 296.10488
  • Monoisotopic Mass: 296.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

Benzoic acid, 2-(3-hydroxy-1-propynyl)-, (4-methoxyphenyl)methyl ester Related Literature

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